Methyl 4-[(7-methyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)carbamoyl]benzoate

• IUPAC Name: methyl 4-[(7-methyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)carbamoyl]benzoate
• InChI: InChI=1S/C18H14N2O5S/c1-20-12-7-13-14(25-9-24-13)8-15(12)26-18(20)19-16(21)10-3-5-11(6-4-10)17(22)23-2/h3-8H,9H2,1-2H3
• InChI Key: BOWBZBFBWVQTPE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC3=C(C=C2SC1=NC(=O)C4=CC=C(C=C4)C(=O)OC)OCO3
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

The compound is a complex organic molecule that contains a benzothiazole ring, which is a type of heterocyclic compound. Benzothiazoles are often used in organic synthesis and can be found in various pharmaceuticals. The compound also contains a dioxolane group, which is a type of acetal and is commonly used as a protecting group in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally.

Scientific Research Applications

Fluorescent Dyes and Imaging Agents

• Applications : DBD dyes find use in optical sensing due to their favorable properties. .

Antibacterial Agents (Structural Analogs)

• .

Mechanism of Action

Target of Action

The primary targets of Methyl 4-[(7-methyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)carbamoyl]benzoate are enzymes of the histone deacetylase family (HDACs) and acetylpolyamine amidohydrolases (APAHs) from Pseudomonas aeruginosa . These enzymes are physiologically highly relevant targets in different indication areas .

Mode of Action

The compound interacts with its targets through a fluorescence lifetime (FLT)-based binding assay . The extraordinary fluorescence features of the [1,3]dioxolo[4,5-f][1,3] benzodioxole dyes were exploited to develop this assay . This assay is robust against autofluorescent and light-absorbing compounds, which are the most common source of systematic false positives .

Biochemical Pathways

The APAHs are involved in the polyamine metabolism . Polyamines have been reported to interfere with biofilm formation , a major success strategy of the notorious hospital pathogen P. aeruginosa .

Pharmacokinetics

The flt-based binding assay developed for this compound is suitable to determine accurate binding constants for inhibitors against enzymes of the hdac family . This suggests that the compound may have good binding affinity and potentially good bioavailability.

Result of Action

The result of the compound’s action is the inhibition of APAHs and HDACs . This leads to interference with the polyamine metabolism and biofilm formation in Pseudomonas aeruginosa .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for information on the safe handling of chemicals.

Future Directions

Future research could involve studying the compound’s properties, potential uses, and mechanisms of action. It could also involve developing efficient methods for its synthesis.